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Compound of Interest

Compound Name: 3-Methoxybenzeneboronic acid

Cat. No.: B135778 Get Quote

For researchers and scientists in the fast-paced world of drug development, the safe and

efficient handling of chemical reagents is paramount. This guide provides essential, immediate

safety and logistical information for the use of 3-Methoxybenzeneboronic acid, ensuring the

protection of personnel and the integrity of your work.

Chemical Identifier:

Name: 3-Methoxybenzeneboronic acid

Synonyms: 3-Methoxyphenylboronic acid, m-Anisylboronic acid

CAS Number: 10365-98-7[1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical to minimize exposure and ensure

laboratory safety when handling 3-Methoxybenzeneboronic acid. The following table

summarizes the required PPE.[1][2]
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or

safety glasses meeting OSHA

29 CFR 1910.133 or European

Standard EN166 standards. A

face shield may be required for

splash hazards.[1][3]

Protects eyes from dust

particles and potential

splashes.

Hand Protection

Chemically resistant gloves

(e.g., disposable nitrile gloves).

[2]

Prevents skin contact with the

chemical. Gloves should be

inspected before use and

changed immediately upon

contamination.[2][4] Proper

glove removal technique is

essential to avoid cross-

contamination.

Body Protection

A flame-resistant lab coat, fully

buttoned. Long pants and

closed-toe shoes are

mandatory.[2]

Protects skin from accidental

spills and contact.

Respiratory Protection

A NIOSH/MSHA-approved

respirator (e.g., N95 dust

mask) is required when dusts

are generated or if engineering

controls are insufficient.[5][6]

Prevents inhalation of the

powdered compound, which

can cause respiratory irritation.

[1][3] Engineering controls,

such as fume hoods, should

be the primary means of

exposure reduction.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial for the safe handling of 3-
Methoxybenzeneboronic acid.

1. Preparation:
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Ensure that an eyewash station and safety shower are readily accessible and have been

recently tested.[3]

Work in a well-ventilated area, preferably a certified chemical fume hood.[1][3]

Clear the work area of any unnecessary items to prevent contamination and accidents.

2. Donning PPE:

Put on all required personal protective equipment as outlined in the table above before

handling the chemical.

3. Handling:

Keep the container tightly closed when not in use.[1]

Avoid generating dust when transferring the solid.[1] Use appropriate tools, such as a

spatula, for transfer.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][2]

4. Storage:

Store in a dry, cool, and well-ventilated place.[1][7]

Keep the container tightly closed to prevent moisture absorption.[1] Refrigeration is

recommended for long-term storage.[1]

Incompatible materials to avoid include acids and strong bases.[1]

Emergency Response Protocol
Immediate and appropriate action is critical in the event of an emergency.
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Emergency Situation Procedure

Spill

Evacuate the area. Avoid breathing dust. Wear

appropriate PPE, contain the spill, and sweep

up the solid material into a suitable, labeled

container for disposal.[1][6]

Fire

Use a self-contained breathing apparatus and

full protective gear.[1] Suitable extinguishing

media include water spray, dry chemical, carbon

dioxide, or alcohol-resistant foam.[3][8]

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[1][3]

Skin Contact

Immediately wash the affected area with plenty

of soap and water while removing contaminated

clothing. Seek medical attention if irritation

occurs.[1][3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1][3]

Ingestion

Do NOT induce vomiting. Clean the mouth with

water and drink plenty of water afterward. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[1][3]

Disposal Plan
Proper disposal of 3-Methoxybenzeneboronic acid and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Chemical: Dispose of excess or unwanted 3-Methoxybenzeneboronic acid as

hazardous waste. Do not allow the product to enter drains.[1][2] Chemical waste generators

must adhere to local, regional, and national hazardous waste regulations.[1]
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Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, weighing papers, and paper towels, should also be disposed of as hazardous

waste.[2]

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. The cleaned container can then be disposed of

according to local regulations.[2][9]

Workflow for Safe Handling of 3-
Methoxybenzeneboronic Acid

Preparation
- Verify emergency equipment

- Work in fume hood
- Clear workspace

Don PPE
- Goggles/Face Shield

- Nitrile Gloves
- Lab Coat

- Respirator (if needed)

Proceed

Handling
- Avoid dust generation
- Keep container closed

Proceed

Post-Handling
- Wash hands thoroughly

- Clean work area

Complete

Emergency
- Spill, Fire, Exposure

If emergency occurs

Storage
- Cool, dry, well-ventilated
- Tightly sealed container

Store

Disposal
- Dispose as hazardous waste

- Triple-rinse containers

Dispose
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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